Cas no 28493-54-1 (Stannane,tributyl(phenylmethyl)-)

• Product Name: Stannane,tributyl(phenylmethyl)-
• CAS No: 28493-54-1
• MF: C₁₉H₃₄Sn
• MW: 381.183265209198
• MDL: MFCD30741350
• CID: 287420
• PubChem ID: 141419
• Update Time: 2025-05-22

Stannane,tributyl(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Stannane,tributyl(phenylmethyl)-
• benzyl(tributyl)stannane
• AC1L3J1H
• benzyl tri(n-butyl)tin
• benzyl(tri-n-butyl)tin
• benzyltributylstannane
• benzyltributyltin
• benzyltri-n-butyltin
• NSC155375
• SureCN1350580
• tributylbenzylstannane
• Tributyl(phenylmethyl)stannane
• Stannane, tributyl(phenylmethyl)-
• DTXSID40182718
• AC8230
• benzyltributyl tin
• MFCD30741350
• NSC 155375
• 28493-54-1
• SY251107
• NSC-155375
• CFIHCJJFWPTAOV-UHFFFAOYSA-N

• MDL： MFCD30741350
• Inchi： 1S/C7H7.3C4H9.Sn/c1-7-5-3-2-4-6-7;3*1-3-4-2;/h2-6H,1H2;3*1,3-4H2,2H3;
• InChI Key： CFIHCJJFWPTAOV-UHFFFAOYSA-N
• SMILES： [Sn](CC1C=CC=CC=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 374.17122
• Monoisotopic Mass: 382.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: 389.3±35.0 °C at 760 mmHg
• Flash Point: 193.2±13.0 °C
• Refractive Index: 1.5203 (20 ºC)
• Solubility: Insuluble (2.4E-7 g/L) (25 ºC),
• PSA: 0
• LogP: 6.88380
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Stannane,tributyl(phenylmethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Stannane,tributyl(phenylmethyl)-

Stannane, Tributyl(Phenylmethyl)-: A Comprehensive Overview

The compound with CAS No. 28493-54-1, commonly referred to as Stannane, Tributyl(Phenylmethyl)-, is a significant organostannane compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tin atom bonded to three butyl groups and one phenylmethyl group. Its chemical formula is C₁₉H₃₉PdSn, and it is widely recognized for its versatile applications in organometallic chemistry and catalysis.

Stannane, Tributyl(Phenylmethyl)- has been extensively studied for its role in cross-coupling reactions, particularly in the context of palladium-catalyzed reactions. Recent research has highlighted its ability to act as a highly efficient ligand in such reactions, significantly enhancing the selectivity and yield of desired products. This advancement has been particularly impactful in the synthesis of complex organic molecules, including those relevant to pharmaceuticals and agrochemicals.

The synthesis of Stannane, Tributyl(Phenylmethyl)- involves a multi-step process that typically begins with the reaction of tin tetrachloride with organobutyl compounds. The phenylmethyl group is introduced through a subsequent coupling reaction, ensuring the formation of the desired organostannane structure. The stability and reactivity of this compound are influenced by the electronic effects of the substituents on the tin atom, making it a valuable tool in various chemical transformations.

In terms of physical properties, Stannane, Tributyl(Phenylmethyl)- exhibits a low melting point and high volatility, which are advantageous for its use in solution-phase reactions. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran further enhances its utility in laboratory settings. Recent studies have also explored its thermal stability under various conditions, revealing its potential for use in high-temperature chemical processes.

The application of Stannane, Tributyl(Phenylmethyl)- extends beyond traditional organic synthesis. It has been employed as a precursor in the preparation of advanced materials such as nanoparticles and thin films. For instance, researchers have utilized this compound to synthesize palladium nanoparticles with tailored sizes and shapes, which exhibit enhanced catalytic activity in hydrogenation reactions.

From an environmental perspective, Stannane, Tributyl(Phenylmethyl)- has been evaluated for its biodegradability and potential impact on ecosystems. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting the need for careful handling and disposal to minimize environmental risks.

In conclusion, Stannane, Tributyl(Phenylmethyl)- (CAS No. 28493-54-1) stands as a pivotal compound in modern organometallic chemistry. Its unique structure, combined with recent advancements in its synthesis and applications, positions it as a valuable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation in chemical sciences is expected to grow significantly.